Cas no 67674-34-4 (alpha-ethyl-alpha-methylpyridine-2-methanol)

alpha-ethyl-alpha-methylpyridine-2-methanol structure
67674-34-4 structure
Product Name:alpha-ethyl-alpha-methylpyridine-2-methanol
CAS No:67674-34-4
MF:C9H13NO
MW:151.205622434616
CID:966631
PubChem ID:106761
Update Time:2025-04-19

alpha-ethyl-alpha-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

    • alpha-ethyl-alpha-methylpyridine-2-methanol
    • 2-(1-Methylpropan-1-ol)pyridine
    • 2-(pyridin-2-yl)butan-2-ol
    • 2-Pyridinemethanol, alpha-ethyl-alpha-methyl-
    • 67674-34-4
    • 2-Pyridinemethanol, .alpha.-ethyl-.alpha.-methyl-
    • SCHEMBL12717402
    • NS00056787
    • DTXSID10867303
    • EINECS 266-872-1
    • KNIXQRNBAWQBAE-UHFFFAOYSA-N
    • Inchi: 1S/C9H13NO/c1-3-9(2,11)8-6-4-5-7-10-8/h4-7,11H,3H2,1-2H3
    • InChI Key: KNIXQRNBAWQBAE-UHFFFAOYSA-N
    • SMILES: OC(C)(C1C=CC=CN=1)CC

Computed Properties

  • Exact Mass: 151.099714038g/mol
  • Monoisotopic Mass: 151.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 33.1Ų
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